Cas no 1478761-67-9 (tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate)

Tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate is a protected amine derivative featuring both tert-butyloxycarbonyl (Boc) and acetamido functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in peptide coupling and pharmaceutical applications. The Boc group provides stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthetic steps. The acetamido moiety enhances solubility and can serve as a handle for further functionalization. Its well-defined reactivity and compatibility with a range of reagents make it a versatile building block for constructing complex molecules. The compound is typically handled under inert conditions to preserve its integrity.
tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate structure
1478761-67-9 structure
Product Name:tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate
CAS No:1478761-67-9
MF:C15H22N2O3
MW:278.346784114838
CID:5562950
PubChem ID:63788679
Update Time:2025-05-19

tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl N-[1-(3-acetamidophenyl)ethyl]carbamate
    • Carbamic acid, N-[1-[3-(acetylamino)phenyl]ethyl]-, 1,1-dimethylethyl ester (ZCI)
    • tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate
    • Inchi: 1S/C15H22N2O3/c1-10(16-14(19)20-15(3,4)5)12-7-6-8-13(9-12)17-11(2)18/h6-10H,1-5H3,(H,16,19)(H,17,18)
    • InChI Key: QHALEXWWKLAZBM-UHFFFAOYSA-N
    • SMILES: O=C(NC(C)C1C=C(NC(C)=O)C=CC=1)OC(C)(C)C

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Additional information on tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate (CAS No. 1478761-67-9)

tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate (CAS No. 1478761-67-9) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its tert-butyl carbamate and acetamidophenyl functional groups, plays a pivotal role in modern drug discovery and development. Researchers and industry professionals frequently search for its synthesis methods, applications in medicinal chemistry, and safety data, reflecting its growing importance in the field.

The molecular structure of tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate includes a carbamate moiety, which is often leveraged for its stability and reactivity in peptide coupling reactions. Its CAS No. 1478761-67-9 serves as a unique identifier in chemical databases, ensuring accurate referencing in patents and research papers. Recent trends highlight increased interest in green chemistry alternatives for synthesizing such compounds, aligning with global sustainability goals. Questions like "How to optimize the yield of tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate?" or "What are its pharmacokinetic properties?" are commonly explored in academic and industrial forums.

In pharmaceutical applications, tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate is often employed as a building block for active pharmaceutical ingredients (APIs). Its acetamido group enhances solubility and bioavailability, making it valuable in designing targeted therapies. The compound's compatibility with cross-coupling reactions and catalytic hydrogenation further expands its utility. With the rise of AI-driven drug discovery, computational studies on this compound's molecular docking and QSAR modeling have gained traction, addressing queries such as "Can machine learning predict its biological activity?"

From a commercial perspective, tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate is supplied by leading fine chemical manufacturers under stringent quality controls. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used to verify its purity. Regulatory compliance, particularly concerning REACH and GMP standards, is a critical consideration for buyers. Searches for "suppliers of CAS 1478761-67-9" or "technical specifications" underscore the demand for reliable sourcing.

Future research on tert-butyl N-1-(3-acetamidophenyl)ethylcarbamate may focus on its potential in bioconjugation and prodrug development, areas gaining momentum due to advancements in precision medicine. Environmental impact assessments, including biodegradability studies, are also emerging as key topics. By addressing these multifaceted aspects, this overview aims to provide a holistic understanding of CAS No. 1478761-67-9 while aligning with contemporary scientific and industrial interests.

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